Cas no 2471971-94-3 (N-6-(3-{ethyl(methyl)sulfamoylamino}phenyl)-1H-indazol-3-ylcyclopropanecarboxamide)

• Product Name: N-6-(3-{ethyl(methyl)sulfamoylamino}phenyl)-1H-indazol-3-ylcyclopropanecarboxamide
• CAS No: 2471971-94-3
• MF: C₂₀H₂₃N₅O₃S
• MW: 413.493322610855
• MDL: MFCD34168005
• CID: 5465313
• PubChem ID: 155546618
• Update Time: 2025-07-15

N-6-(3-{ethyl(methyl)sulfamoylamino}phenyl)-1H-indazol-3-ylcyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• BDBM50511383
• Z4912279985
• N-[6-(3-{[ethyl(methyl)sulfamoyl]amino}phenyl)-1H-indazol-3-yl]cyclopropanecarboxamide
• N-6-(3-{ethyl(methyl)sulfamoylamino}phenyl)-1H-indazol-3-ylcyclopropanecarboxamide

• MDL： MFCD34168005
• Inchi： 1S/C20H23N5O3S/c1-3-25(2)29(27,28)24-16-6-4-5-14(11-16)15-9-10-17-18(12-15)22-23-19(17)21-20(26)13-7-8-13/h4-6,9-13,24H,3,7-8H2,1-2H3,(H2,21,22,23,26)
• InChI Key： NKCMEGZSWOVKIL-UHFFFAOYSA-N
• SMILES： S(NC1C=CC=C(C=1)C1C=CC2=C(C=1)NN=C2NC(C1CC1)=O)(N(C)CC)(=O)=O

Computed Properties

• Exact Mass: 413.15216079 g/mol
• Monoisotopic Mass: 413.15216079 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 116
• Molecular Weight: 413.5

Additional information on N-6-(3-{ethyl(methyl)sulfamoylamino}phenyl)-1H-indazol-3-ylcyclopropanecarboxamide

Comprehensive Overview of N-6-(3-{ethyl(methyl)sulfamoylamino}phenyl)-1H-indazol-3-ylcyclopropanecarboxamide (CAS No. 2471971-94-3)

The compound N-6-(3-{ethyl(methyl)sulfamoylamino}phenyl)-1H-indazol-3-ylcyclopropanecarboxamide (CAS No. 2471971-94-3) is a highly specialized molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. With its unique structural features, including the indazole core and cyclopropanecarboxamide moiety, this compound is being explored for its potential therapeutic applications. Researchers are particularly interested in its sulfamoylamino group, which may contribute to its bioactivity and selectivity in targeting specific biological pathways.

In recent years, the demand for novel small molecules like N-6-(3-{ethyl(methyl)sulfamoylamino}phenyl)-1H-indazol-3-ylcyclopropanecarboxamide has surged due to the growing focus on precision medicine and targeted therapies. The compound's CAS No. 2471971-94-3 is frequently searched in academic and pharmaceutical databases, reflecting its relevance in ongoing research. Its potential applications in modulating protein-protein interactions or enzyme inhibition make it a candidate for addressing unmet medical needs, such as oncology and inflammatory diseases.

The synthesis and characterization of N-6-(3-{ethyl(methyl)sulfamoylamino}phenyl)-1H-indazol-3-ylcyclopropanecarboxamide involve advanced organic chemistry techniques, including multi-step reactions and purification processes. The indazol-3-yl scaffold is known for its versatility in drug design, often contributing to improved pharmacokinetic properties. Meanwhile, the cyclopropanecarboxamide group adds rigidity to the molecule, potentially enhancing its binding affinity to biological targets. These attributes align with current trends in fragment-based drug discovery and computational chemistry.

From an SEO perspective, keywords such as "N-6-(3-{ethyl(methyl)sulfamoylamino}phenyl)-1H-indazol-3-ylcyclopropanecarboxamide synthesis," "CAS 2471971-94-3 applications," and "indazole derivatives in drug discovery" are highly relevant. These terms reflect user queries in scientific search engines and AI-driven platforms, where professionals seek detailed information about the compound's properties and potential uses. Additionally, the integration of sulfamoylamino groups in drug design is a hot topic, as these functionalities are often associated with improved metabolic stability and target engagement.

Ongoing research into N-6-(3-{ethyl(methyl)sulfamoylamino}phenyl)-1H-indazol-3-ylcyclopropanecarboxamide also explores its physicochemical properties, such as solubility, lipophilicity, and stability under physiological conditions. These factors are critical for its development as a viable drug candidate. The compound's CAS No. 2471971-94-3 serves as a unique identifier in regulatory and patent documents, further emphasizing its importance in intellectual property and commercialization efforts.

In conclusion, N-6-(3-{ethyl(methyl)sulfamoylamino}phenyl)-1H-indazol-3-ylcyclopropanecarboxamide represents a promising avenue for future therapeutic innovation. Its structural complexity and potential bioactivity make it a subject of intense study, particularly in the context of modern drug discovery paradigms. As research progresses, this compound may emerge as a key player in addressing complex diseases, leveraging its unique indazole and cyclopropanecarboxamide features to unlock new treatment possibilities.